1-methyl-4-[1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine

• IUPAC Name: (4-methylpiperazin-1-yl)-(1-phenyl-5-pyridin-2-yltriazol-4-yl)methanone
• InChI: InChI=1S/C19H20N6O/c1-23-11-13-24(14-12-23)19(26)17-18(16-9-5-6-10-20-16)25(22-21-17)15-7-3-2-4-8-15/h2-10H,11-14H2,1H3
• InChI Key: OTFJCFUHMQKDHI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=C(N(N=N2)C3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C19H20N6O
• Molecular Weight: 348.4 g/mol

Description

The compound “1-methyl-4-[1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine” is a complex organic molecule. It contains several functional groups including a piperazine ring, a phenyl group, a pyridinyl group, and a 1,2,3-triazole group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring, for example, is a five-membered ring with one nitrogen atom. The 1,2,3-triazole group is a five-membered ring containing three nitrogen atoms. The presence of these groups can significantly influence the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups offers numerous possibilities for reactions. For instance, the pyrrolidine ring can undergo various reactions including ring-opening, substitution, and addition reactions. Similarly, the imidazole ring can participate in a wide range of reactions.